Cas no 2026038-34-4 (1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2026038-34-4
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 5982197
• PubChem ID: 165873813
• Update Time: 2025-05-20

1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine
• 1-[(2-chlorothiophen-3-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-1111910
• 2026038-34-4

• Inchi： 1S/C9H10ClN3S/c1-6-4-13(12-9(6)11)5-7-2-3-14-8(7)10/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： UAJMHTANDQSXKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine

1-(2-Chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine, with the CAS number 2026038-34-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a thiophene moiety, both of which are known for their versatile reactivity and biological activity. The presence of the chlorine atom in the thiophene ring further enhances its potential for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine in medicinal chemistry. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is a common motif in many bioactive molecules. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive scaffold for drug development. The thiophene moiety, on the other hand, introduces electron-withdrawing effects due to the sulfur atom, which can modulate the electronic properties of the molecule and influence its bioactivity.

The synthesis of 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of intermediates such as 4-methylpyrazole derivatives. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions between the pyrazole and thiophene fragments.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its potential as an anti-inflammatory or anticancer agent. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays or photovoltaic devices.

The structural versatility of 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine also lends itself to further functionalization. By modifying substituents on either the pyrazole or thiophene rings, chemists can tailor the molecule's properties for specific applications. For example, introducing electron-donating groups can enhance its solubility in biological systems, while electron-withdrawing groups can increase its stability under harsh conditions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecule's conformational dynamics and intermolecular interactions, which are critical for understanding its behavior in different environments.

In conclusion, 1-(2-chlorothiophen-3-yl)methyl-4-methyl-1H-pyrazol-3-amine strong>, with its unique combination of structural features and functional groups, represents a valuable addition to the arsenal of compounds available for research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.